6-Methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
Description
6-Methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one, also known as DIMBOA, is a naturally occurring compound found in plants such as maize and wheat. It belongs to the class of benzoxazinoids, which are secondary metabolites produced by plants for defense against pests and diseases. DIMBOA has been extensively studied for its potential applications in agriculture, medicine, and biotechnology.
Scientific Research Applications
Medicine: Synthesis of Biologically Active Compounds
This compound is utilized in the synthesis of enantiomerically pure benzoxazines, which are important in creating biologically active compounds . These compounds have potential applications in developing new medications due to their selective biological interactions.
Agriculture: Development of Naphthylamine Derivatives
In agriculture, it serves as a precursor in the synthesis of 1, 2, 3, 4-tetrahydro-2-naphthylamine derivatives . These derivatives could be explored for their potential as growth regulators or pesticides due to their structural similarity to natural plant hormones.
Material Science: Creation of New Polymorphs
The compound is used in material science to create new polymorphs with different physical properties . These polymorphs can be more effective in certain applications, such as in the formulation of more stable and effective pharmaceuticals.
Environmental Science: Analytical Chemistry Applications
It may find applications in environmental science, particularly in analytical chemistry for the detection and quantification of environmental pollutants, given its chemical properties and reactivity .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, this compound could be used in enzyme inhibition studies due to its structural features, which allow it to interact with various enzymes and influence their activity .
Pharmacology: Antihypertensive Agents
The compound’s derivatives are being studied for their potential as antihypertensive agents, which could lead to the development of new treatments for high blood pressure .
Chemical Synthesis: Chiral Resolving Agents
It is also significant in chemical synthesis as a chiral resolving agent, which is crucial for producing enantiomerically pure substances, a key step in the manufacture of many pharmaceuticals .
Pharmacokinetics: Drug Metabolism and Distribution
Lastly, in pharmacokinetics, researchers could explore the metabolism and distribution of this compound’s derivatives within biological systems, aiding in the design of drugs with optimal absorption and efficacy .
properties
IUPAC Name |
6-methoxy-2-methyl-4H-1,4-benzoxazin-3-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c1-6-10(12)11-8-5-7(13-2)3-4-9(8)14-6/h3-6H,1-2H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTHIJRUPPWMSJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)NC2=C(O1)C=CC(=C2)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxy-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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